1,3-Dimethyl-2-phenylpiperidin-4-one

• IUPAC Name: 1,3-dimethyl-2-phenylpiperidin-4-one
• InChI: InChI=1S/C13H17NO/c1-10-12(15)8-9-14(2)13(10)11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3
• InChI Key: STSXXDYXEZFGJE-UHFFFAOYSA-N
• Canonical SMILES: CC1C(N(CCC1=O)C)C2=CC=CC=C2
• Molecular Formula: C13H17NO
• DSSTOX Substance ID: DTXSID10341895
• Molecular Weight: 203.28 g/mol
• CAS RN: 161894-21-9

Description

1,3-Dimethyl-2-phenylpiperidin-4-one, also known as DMPKP or Desmethylprodine, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s and has been used in scientific research since then. DMPKP is a potent analgesic and has been found to have a higher affinity for the mu-opioid receptor than morphine.

Scientific Research Applications

Phenylpiperazine Derivatives in Medicinal Chemistry Phenylpiperazine derivatives are versatile scaffolds in medicinal chemistry, suggesting that structurally related compounds like 1,3-Dimethyl-2-phenylpiperidin-4-one could have potential applications in drug development. These derivatives have shown promise in treating CNS disorders and possess 'druglikeness,' indicating their potential for diverse therapeutic fields through appropriate molecular modifications. Research emphasizes the need to diversify the applications of such scaffolds in medicinal chemistry, highlighting their underutilization and potential for pharmacokinetic and pharmacodynamic improvements across various therapeutic areas (Maia, Tesch, & Fraga, 2012).

Potential Bioanalytical Applications Aptamers, artificial single-stranded DNA or RNA sequences, have been extensively researched for their high specificity in binding to target molecules, including small molecules and proteins. This suggests that compounds like 1,3-Dimethyl-2-phenylpiperidin-4-one could potentially be targeted or utilized in the development of aptamers for bioanalytical applications, emphasizing the versatility and potential of small molecules in scientific research and diagnostics (Iliuk, Hu, & Tao, 2011).

Exploration in Organic Optoelectronics Research into organic optoelectronics, including the development of new conjugated systems for applications such as sensors, organic thin-film transistors, and organic photovoltaics, showcases the potential for organic compounds in advanced technological applications. This area of research might offer insights into how compounds with similar properties to 1,3-Dimethyl-2-phenylpiperidin-4-one could be explored for their electronic and photonic properties, indicating the broad applicability of organic molecules in emerging technologies (Squeo & Pasini, 2020).